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Introduction

Ethylammonium nitrate (EAN) is a protic ionic liquid that has emerged as a promising medium
for the solvent extraction of transition metal ions.[1][2] Its unique properties, including its low
melting point and ability to form distinct coordination environments, offer significant advantages
over traditional aqueous systems.[1][2] When used as the polar phase in conjunction with a
suitable extractant, such as tri-n-butyl phosphate (TBP), EAN can facilitate highly efficient and
selective extraction of various transition metals.[1][3] This is attributed to the formation of
anionic nitrato complexes of the metal ions within the EAN phase, which enhances their
transfer into the organic phase.[3][4]

These application notes provide a comprehensive overview of the use of EAN in transition
metal extraction, including quantitative data, detailed experimental protocols, and visualizations
of the underlying processes.
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The extraction of transition metal nitrates from EAN using TBP is significantly more efficient
than from conventional molecular polar solvents. The extraction efficiency is influenced by
factors such as the presence of water and other coordinating ions.

Table 1: Extraction Percentage of Transition Metal Nitrates from EAN using 50 vol% TBP in n-

decane
Metal lon Extraction Percentage (%)
Fe(lll) >99
Mn(l1) ~98
Zn(ll) ~93
Co(ll) ~85
cu(ll ~75
Ni(ll) ~40

Data sourced from Li et al. (2021).

The presence of water in the EAN phase can reduce the extraction efficiency due to the
hydration of the metal cations.

Table 2: Effect of Water on the Extraction Percentage of Transition Metal Nitrates from EAN
using 50 vol% TBP in n-decane
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Extraction Percentage (%) with 5 vol%

Metal lon A
Fe(lll) 99
Mn(1l) 26
Zn(l) 81
co(ll) 65
cu(ll 52
Ni(ll) 21

Data sourced from Li et al. (2021).

The addition of chloride ions (as LiCl) to the EAN phase also significantly impacts the
extraction, with a pronounced decrease in extraction for most metals except for Fe(lll). This
effect can be exploited for selective separations.

Table 3: Effect of LiCl on the Extraction Percentage of Transition Metal Nitrates from EAN using
50 vol% TBP in n-decane

Extraction Percentage (%) with 0.5 mol

Metal lon e
Fe(lll) >99
Mn(ll) ~30
Zn(ll) 6.6
co(ll) ~20
cu(ll) ~15
Ni(I1) ~5

Data sourced from Li et al. (2021).
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Experimental Protocols
Synthesis of Ethylammonium Nitrate (EAN)

EAN can be synthesized through a neutralization reaction between ethylamine and nitric acid.

[2]

Materials:

Ethylamine (70 wt% in water)
 Nitric acid (70 wt%)

e Deionized water

* Ice bath

e Magnetic stirrer

» Rotary evaporator

Schlenk line

Procedure:

Cool both the ethylamine and nitric acid solutions in an ice bath.

Slowly add the nitric acid to the ethylamine solution under vigorous stirring. Maintain the
temperature below 30 °C.

After the addition is complete, continue stirring for 2 hours at room temperature.

Remove the water from the resulting solution using a rotary evaporator.

Dry the EAN under vacuum on a Schlenk line to achieve a final water content of <0.5 wt%.

Solvent Extraction of Transition Metals
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This protocol outlines a general procedure for the batch extraction of transition metal nitrates
from EAN using TBP.

Materials:

Ethylammonium nitrate (EAN), dried

o Transition metal nitrate salts (e.g., Fe(NO3)3-9H20, Co(NOs3)2:6H20, etc.)

» Tri-n-butyl phosphate (TBP), analytical grade

» n-decane (or other suitable aliphatic diluent)

e Glass vials (e.g., 4 mL)

» Mechanical shaker or vortex mixer

o Centrifuge

e Analytical instrumentation for metal concentration determination (e.g., ICP-MS, AAS)
Procedure:

o Preparation of the More Polar (MP) Phase:

o Dissolve the transition metal nitrate salts in EAN to the desired concentration (e.g., 0.01
mol L1 of each metal).

o Preparation of the Less Polar (LP) Phase:
o Prepare a solution of TBP in n-decane at the desired concentration (e.g., 50 vol%).
» Extraction:
o In a glass vial, combine equal volumes of the MP and LP phases (e.g., 2.0 mL of each).

o Seal the vial and shake vigorously for a sufficient time to reach equilibrium (e.g., 1 hour) at
a controlled temperature (e.g., 25 °C).[1]
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» Phase Separation:

o Centrifuge the vials to ensure complete phase separation (e.g., 4000 rpm for 3 minutes).

[1]
e Analysis:
o Carefully separate the two phases.

o Determine the concentration of the transition metals in both the EAN phase (raffinate) and
the TBP phase (extract) using a suitable analytical technique.

Stripping of Transition Metals from the TBP Phase

The recovery of the extracted metals from the organic phase is a crucial step for process
viability. The choice of stripping agent depends on the specific metal and the desired final
product. Acidic solutions are commonly used to strip metal ions from TBP.

Materials:

Loaded TBP phase from the extraction step

» Stripping agent (e.qg., dilute nitric acid, hydrochloric acid, or sulfuric acid of appropriate
concentration)

e Glass vials

e Mechanical shaker or vortex mixer

e Centrifuge

Procedure:

e Stripping:

o In a glass vial, combine the loaded TBP phase with the stripping solution at a defined
phase ratio (e.g., 1:1).

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://aiche.onlinelibrary.wiley.com/doi/full/10.1002/aic.17213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Seal the vial and shake vigorously for a sufficient time to allow the metal to transfer back
to the aqueous phase.

e Phase Separation:

o Centrifuge the vials to ensure complete phase separation.
e Analysis:

o Separate the two phases.

o Determine the concentration of the transition metals in the aqueous strip solution and the
stripped TBP phase to evaluate the stripping efficiency.

Visualizations

The following diagrams illustrate the key processes involved in the application of
ethylammonium nitrate for transition metal extraction.
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Experimental workflow for transition metal extraction using EAN and TBP.
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Mechanism of transition metal extraction from EAN by TBP.

Concluding Remarks

The use of ethylammonium nitrate as a polar phase in the solvent extraction of transition
metals with TBP presents a highly effective alternative to conventional agueous systems. The
enhanced extraction efficiencies and the potential for selective separations by tuning the
composition of the EAN phase (e.g., by addition of water or chloride ions) make this a
promising methodology for various applications in metallurgy and chemical synthesis. Further
research into the optimization of stripping processes and the effect of temperature and TBP
concentration will continue to expand the utility of this innovative approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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